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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for determining the minimum inhibitory
concentration (MIC) of vancomycin against Gram-positive bacteria, particularly
Staphylococcus spp. and Enterococcus spp., using the broth microdilution (BMD) method. This
protocol is based on the standards outlined by the Clinical and Laboratory Standards Institute
(CLSI), which is considered the gold standard for antimicrobial susceptibility testing.

Principle

The broth microdilution method is a quantitative technique used to determine the lowest
concentration of an antimicrobial agent that inhibits the visible growth of a microorganism. The
assay involves preparing serial twofold dilutions of vancomycin in a liquid growth medium in a
96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test
bacterium. Following incubation, the plates are examined for visible bacterial growth. The MIC
is recorded as the lowest concentration of vancomycin at which there is no visible growth.

Materials and Equipment
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e Vancomycin hydrochloride powder, USP grade

e Cation-Adjusted Mueller-Hinton Broth (CAMHB)
 Sterile 96-well microtiter plates with lids

o Sterile reagent reservoirs

e Multichannel and single-channel pipettes

o Sterile pipette tips

e 0.5 McFarland turbidity standard

» Sterile saline (0.85% NaCl) or sterile deionized water
o Vortex mixer

e Spectrophotometer or densitometer

e Incubator (35°C £ 2°C)

e Microtiter plate reader (optional, for automated reading)

e Quality control (QC) bacterial strains (e.g., Staphylococcus aureus ATCC® 29213™,
Enterococcus faecalis ATCC® 29212™ Enterococcus faecalis ATCC® 51299™)

o Test bacterial isolates

Data Presentation

Quantitative data related to the vancomycin broth microdilution protocol are summarized in
the following tables for easy reference.

Table 1: Recommended Vancomycin Concentration Range for Broth Microdilution
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. Typical Vancomycin Concentration Range
Organism Group

(ng/mL)
Staphylococcus spp. 0.125-16
Enterococcus spp. 0.25-32

Note: The selected range should encompass the quality control ranges and the interpretive

breakpoints.

Table 2: Quality Control Strains and Expected Vancomycin MIC Ranges (CLSI M100)

Vancomycin MIC Range

Quality Control Strain ATCC® Number

(ng/mL)
Staphylococcus aureus 29213 05-2
Enterococcus faecalis 29212 1-4
Enterococcus faecalis 51299 64 - 256

Table 3: CLSI Interpretive Criteria for Vancomycin MICs (ug/mL)

Organism Susceptible (S) Intermediate (1) Resistant (R)
Staphylococcus
aureus and other <2 4-8 >16

Staphylococcus spp.

Enterococcus spp. <4 8-16 =32

Experimental Protocols
Preparation of Vancomycin Stock Solution

» Prepare a stock solution of vancomycin at a concentration of 1280 pg/mL.

» Weigh the appropriate amount of vancomycin hydrochloride powder, considering its
potency.
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» Dissolve the powder in a suitable sterile solvent (e.g., deionized water).
» Sterilize the stock solution by filtration through a 0.22 pum syringe filter.

o Store the stock solution in small aliquots at -70°C.

Preparation of Standardized Inoculum

e From a fresh (18-24 hour) non-selective agar plate, select 3-5 well-isolated colonies of the
test organism.

o Transfer the colonies to a tube containing 4-5 mL of sterile saline or broth.
o Vortex the tube to create a smooth suspension.

o Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This
can be done visually or using a spectrophotometer (absorbance at 625 nm should be 0.08-
0.13). This suspension contains approximately 1 x 108 CFU/mL.

e Within 15 minutes of preparation, dilute the adjusted suspension. A 1:100 dilution in CAMHB
is typically performed to achieve a concentration of approximately 1 x 10° CFU/mL. This will
be the working inoculum suspension.

Broth Microdilution Procedure

e Preparation of Vancomycin Dilutions:
o Dispense 100 pL of CAMHB into each well of a 96-well microtiter plate.

o Add 100 pL of the 1280 pg/mL vancomycin stock solution to the first well of each row to
be tested, resulting in a concentration of 640 pug/mL.

o Perform serial twofold dilutions by transferring 100 pL from the first well to the second well,
mixing, and continuing this process across the plate to the desired final concentration.
Discard 100 pL from the last well containing vancomycin.

o The final volume in each well will be 100 pL. One well should be reserved for a growth
control (no vancomycin) and another for a sterility control (no inoculum).
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¢ Inoculation of Microtiter Plates:

o Add 10 pL of the standardized working inoculum suspension (1 x 106 CFU/mL) to each
well (except the sterility control well). This results in a final inoculum concentration of
approximately 5 x 10> CFU/mL in a final volume of 110 pL.

 Incubation:
o Cover the microtiter plates with a lid to prevent evaporation.

o Incubate the plates in ambient air at 35°C £ 2°C for 16-20 hours for Staphylococcus spp.
and 20-24 hours for Enterococcus spp.[1]

Interpretation of Results

« After incubation, examine the microtiter plates from the bottom using a reading mirror or an
automated plate reader.

e The sterility control well should show no growth.
e The growth control well should show distinct turbidity.

e The MIC is the lowest concentration of vancomycin at which there is a complete inhibition of
visible growth. A faint haze or a single small button of growth at the bottom of the well is
disregarded.

Quality Control

It is imperative to perform quality control testing with each batch of MIC assays. This is done by
testing the reference strains with known vancomycin MICs (as listed in Table 2). The obtained
MIC values for the QC strains must fall within the acceptable ranges for the test results to be
considered valid.

Visualization of Experimental Workflow
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Caption: Workflow for Vancomycin Broth Microdilution Susceptibility Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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